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(octyl(phenyl)phosphoryl)acetamid

e

Cat. No.: B034415 Get Quote

For Researchers, Scientists, and Nuclear Waste Management Professionals

These application notes provide a detailed overview of the use of Octyl(phenyl)-N,N-

diisobutylcarbamoylmethylphosphine oxide (CMPO) in the TRansUranium EXtraction (TRUEX)

process for the separation of actinides from nuclear waste streams. The included protocols are

designed to offer a foundational methodology for laboratory-scale experiments.

Introduction to the TRUEX Process and the Role of
CMPO
The TRUEX process is a highly effective liquid-liquid extraction method developed to remove

transuranic elements (such as americium, plutonium, neptunium, and curium) from acidic

radioactive waste solutions.[1] The key component of the TRUEX solvent is CMPO, a

bifunctional extractant belonging to the carbamoylphosphoryl class.[1] CMPO is particularly

valuable for its ability to extract trivalent actinides from highly acidic media, a task for which

traditional solvents like tributyl phosphate (TBP) are not efficient.[2]

In the TRUEX process, CMPO is typically dissolved in a normal paraffinic hydrocarbon (NPH)

diluent, such as n-dodecane, along with a phase modifier like TBP.[3][4] The TBP is added to

prevent the formation of a third phase at high solvent loading.[3] The TRUEX solvent can
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efficiently extract actinides in various oxidation states (III, IV, and VI), eliminating the need for

oxidation state adjustments.[2]

Key Advantages of the CMPO-based TRUEX
Process:

High Efficiency: Capable of reducing transuranic concentrations in waste streams by several

orders of magnitude.[4]

Flexibility: Applicable to a wide range of nitric acid, salt, and fission product concentrations.

[2][4]

Compatibility: Can be integrated with existing nuclear fuel reprocessing technologies, such

as the PUREX process.[2][4]

Chemical Structure and Properties of CMPO
CMPO, or Octyl(phenyl)-N,N-diisobutylcarbamoylmethylphosphine oxide, is an

organophosphorus compound with the chemical formula C24H42NO2P.[5] Its bifunctional

nature, containing both a phosphoryl and a carbonyl group, is crucial for its strong chelating

ability with actinide ions.

CAS Number: 83242-95-9[5]

Molecular Weight: 407.57 g/mol [5]

Appearance: A viscous liquid or solid, depending on purity and temperature.

Solubility: Soluble in various organic diluents, but requires a phase modifier like TBP in

aliphatic hydrocarbons to prevent third-phase formation at high metal loading.[3]

Data Presentation: Extraction Efficiency
The efficiency of the TRUEX process is often quantified by distribution ratios (D) and

separation factors (SF). The distribution ratio is the concentration of a metal ion in the organic

phase divided by its concentration in the aqueous phase. The separation factor between two

metal ions is the ratio of their distribution ratios.
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Table 1: Typical Distribution Ratios (D) for Selected Elements in the TRUEX Process

Element Oxidation State Typical D Value Conditions

Americium (Am) +3 >10

0.2 M CMPO, 1.4 M

TBP in n-dodecane, 1

M HNO3

Plutonium (Pu) +4 ~8.4

0.2 M CMPO, 1.4 M

TBP in n-dodecane,

0.5 M HNO3[6]

Uranium (U) +6 High

0.2 M CMPO, 1.4 M

TBP in n-dodecane, 1

M HNO3

Europium (Eu) +3 ~10

0.2 M CMPO, 1.4 M

TBP in n-dodecane, 1

M HNO3

Zirconium (Zr) +4 ~0.2

0.2 M CMPO, 1.4 M

TBP in n-dodecane,

0.5 M HNO3[6]

Note: D values are highly dependent on experimental conditions, including acid concentration,

solvent composition, and temperature. The values presented are indicative.

Experimental Protocols
The following protocols outline the fundamental steps for performing a laboratory-scale TRUEX

process experiment.

Protocol 1: Preparation of the TRUEX Solvent
Objective: To prepare a standard TRUEX solvent containing CMPO and TBP in an n-dodecane

diluent.

Materials:
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Octyl(phenyl)-N,N-diisobutylcarbamoylmethylphosphine oxide (CMPO)

Tributyl phosphate (TBP)

n-dodecane (or other suitable normal paraffinic hydrocarbon)

Glassware: Volumetric flasks, graduated cylinders, beakers

Magnetic stirrer and stir bar

Procedure:

Accurately weigh the required amount of CMPO to achieve the desired molarity (e.g., 0.2 M).

Transfer the weighed CMPO to a volumetric flask.

Add the required volume of TBP to the flask to achieve the desired molarity (e.g., 1.2 M - 1.4

M).[7]

Add a portion of the n-dodecane to the flask and dissolve the CMPO and TBP with the aid of

a magnetic stirrer.

Once dissolved, bring the solution to the final volume with n-dodecane.

Mix thoroughly to ensure a homogeneous solution.

Store the prepared solvent in a well-sealed container, protected from light.

Protocol 2: Actinide Extraction from a Simulated Waste
Solution
Objective: To extract actinides from an acidic aqueous solution into the TRUEX solvent.

Materials:

Prepared TRUEX solvent (from Protocol 1)
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Simulated aqueous waste solution containing known concentrations of actinides (e.g., Am-

241 tracer) and other relevant metals in nitric acid (e.g., 1-3 M HNO3).

Separatory funnels or centrifuge tubes

Mechanical shaker or vortex mixer

Pipettes

Analytical instrumentation for determining metal concentrations (e.g., gamma spectrometer,

ICP-MS)

Procedure:

Pipette equal volumes of the TRUEX solvent and the simulated aqueous waste solution into

a separatory funnel or centrifuge tube. A 1:1 phase ratio (O/A = 1) is common for initial

studies.[7]

Shake the mixture vigorously for a predetermined time (e.g., 5-15 minutes) to ensure

thorough mixing and mass transfer.

Allow the phases to separate. Centrifugation can be used to accelerate phase

disengagement.

Carefully separate the aqueous and organic phases.

Take aliquots from both the initial aqueous solution and the post-extraction aqueous and

organic phases for analysis.

Determine the concentration of the actinides in each phase using appropriate analytical

techniques.

Calculate the distribution ratio (D) for each actinide.

Protocol 3: Stripping of Actinides from the Loaded
Organic Phase
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Objective: To back-extract the actinides from the loaded TRUEX solvent into a fresh aqueous

solution.

Materials:

Loaded TRUEX solvent (from Protocol 2)

Stripping solution (e.g., dilute nitric acid, 0.2 M HNO3, or a solution containing a complexing

agent like 0.1 M citric acid in 0.1 M HNO3).[7]

Separatory funnels or centrifuge tubes

Mechanical shaker or vortex mixer

Pipettes

Analytical instrumentation

Procedure:

Pipette a known volume of the loaded TRUEX solvent and the stripping solution into a

separatory funnel or centrifuge tube. The phase ratio may be adjusted to achieve the desired

concentration in the strip product.

Shake the mixture vigorously for a sufficient time to allow for the back-extraction of the

actinides.

Allow the phases to separate.

Separate the aqueous strip solution from the organic solvent.

Analyze the actinide concentration in the aqueous strip solution and the stripped organic

phase to determine the stripping efficiency. Note that quantitative stripping of trivalent

actinides often requires multiple stripping stages or the use of complexing agents.[7]
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Caption: Workflow of the TRUEX process for nuclear waste treatment.
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Caption: Chemical structure of CMPO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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